Cas no 138768-04-4 (1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI))

1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI) structure
138768-04-4 structure
Product Name:1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI)
CAS No:138768-04-4
MF:C8H12O2
MW:140.179682731628
CID:1017045
Update Time:2024-06-16

1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanediol, 2-ethynyl-2-methyl-, (1alpha,2alpha,3alpha)- (9CI)
    • Inchi: 1S/C8H12O2/c1-3-8(2)6(9)4-5-7(8)10/h1,6-7,9-10H,4-5H2,2H3/t6-,7+,8+
    • InChI Key: KASVPOCEQOFTOB-JIGDXULJSA-N
    • SMILES: [C@H]1(O)CC[C@@H](O)[C@@]1(C#C)C

Computed Properties

  • Exact Mass: 140.08376

Experimental Properties

  • PSA: 40.46
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd